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Compound of Interest

Compound Name: damulin B

Cat. No.: B10831588

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive overview of the in vivo oral administration of
the semi-synthetic antibiotic, Tiamulin. This document includes summaries of key
pharmacokinetic data, detailed experimental protocols, and visualizations of its mechanism of
action and experimental workflows.

Tiamulin is a pleuromutilin antibiotic effective against a range of Gram-positive bacteria,
Mycoplasma species, and some Gram-negative anaerobes.[1][2] Its primary application is in
veterinary medicine for the treatment and prevention of diseases in swine and poultry.[3][4]

Mechanism of Action

Tiamulin exerts its bacteriostatic or, at higher concentrations, bactericidal effects by inhibiting
bacterial protein synthesis.[1][5] It specifically binds to the 50S ribosomal subunit, preventing
the formation of functional initiation complexes and thereby halting peptide chain elongation.[1]

[6]7]
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Caption: Mechanism of action of Tiamulin in a bacterial cell.

Data Presentation

Table 1: Pharmacokinetic Parameters of Tiamulin
Following Oral Administration in Various Animal Species
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Animal Cmax AUC Referenc
Dosage Tmax (h) t1/2 (h)

Model (ng/mL) (ng-himL) e

Geese

(Single 60 mg/kg - 1 3.13 - [5]

Dose)

Geese 60

(Multiple mg/kg/day - 0.5 2.62 - [5]

Doses) for 4 days

Ducks 30 mg/kg 0.77 2 3.54 5.85 [8]9]

Ducks 60 mg/kg 2.32 2 6.34 - [819]

Pigs 10 mg/kg 1.03 2 - - [1]

Pigs 25 mg/kg 1.82 2 - - [1]

Cmax: Maximum plasma concentration, Tmax: Time to reach maximum plasma concentration,
t1/2: Elimination half-life, AUC: Area under the concentration-time curve.

Table 2: Recommended Oral Dosage of Tiamulin for
Treatment in Different Animal Species
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Animal L .
. Indication Dosage Duration Reference
Species
) ) 50-160 ppm in
Pigs Swine Dysentery 14 days [10]
feed
i General 12,000 pg/kg
Pigs ) 7 days [31[7]
Treatment body weight/day
) General 12,000 ug/kg
Rabbits ) 7 days [31[7]
Treatment body weight/day
) ) General 20,000 pg/kg
Broiler Chickens ) 7 days [31[7]
Treatment body weight/day
General 20,000 pg/kg
Turkeys ) 7 days [31[7]
Treatment body weight/day
Mycoplasma
Ducks ) 35 mg/kg/day - [819]
anatis

Experimental Protocols

Protocol 1: Pharmacokinetic Study of Orally
Administered Tiamulin in an Avian Model (e.g., Geese)

This protocol is based on the methodology described in the study by Arpi et al. (2023).[5][11]

Objective: To determine the pharmacokinetic profile of tiamulin following single and multiple

oral administrations.

Materials:

Tiamulin (injectable solution for oral administration)

Healthy geese (n=8)

Blood collection tubes (containing anticoagulant)

Centrifuge
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¢ High-Performance Liquid Chromatography (HPLC) system

+ Pharmacokinetic analysis software

Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for In Vivo Oral
Administration of Tiamulin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10831588#damulin-b-oral-administration-in-vivo]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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